Cas no 737000-92-9 ((S)-(+)-1-CYCLOHEXYLETHYL ISOTHIOCYANATE)

• Product Name: (S)-(+)-1-CYCLOHEXYLETHYL ISOTHIOCYANATE
• CAS No: 737000-92-9
• MF: C₉H₁₅NS
• MW: 169.28710103035
• MDL: MFCD05664050
• CID: 978322
• PubChem ID: 11528418
• Update Time: 2025-04-19

(S)-(+)-1-CYCLOHEXYLETHYL ISOTHIOCYANATE Chemical and Physical Properties

Names and Identifiers

• (S)-(+)-1-CYCLOHEXYLETHYL ISOTHIOCYANATE
• BP-12888
• 737000-92-9
• AKOS025295674
• DTXSID00468065
• [(1S)-1-isothiocyanatoethyl]cyclohexane
• MFCD05664050
• DB-236142

• MDL： MFCD05664050
• Inchi： 1S/C9H15NS/c1-8(10-7-11)9-5-3-2-4-6-9/h8-9H,2-6H2,1H3/t8-/m0/s1
• InChI Key： KMMWHCFHXACMCZ-QMMMGPOBSA-N
• SMILES： S=C=N[C@@H](C)C1CCCCC1

Computed Properties

• Exact Mass: 169.09252066g/mol
• Monoisotopic Mass: 169.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 44.4Ų

Experimental Properties

• Density: 1,004 g/cm3
• Refractive Index: 1.5268
• PSA: 44.45000
• LogP: 3.05800
• Sensitiveness: Moisture Sensitive

(S)-(+)-1-CYCLOHEXYLETHYL ISOTHIOCYANATE Security Information

• Hazardous Material transportation number：2810
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： 26-36/37/39
• HazardClass：6.1
• PackingGroup：III